Cas no 362631-84-3 (2-(trifluoromethoxy)ethan-1-ol)

• Product Name: 2-(trifluoromethoxy)ethan-1-ol
• CAS No: 362631-84-3
• MF: C₃H₅F₃O₂
• MW: 130.065811872482
• MDL: MFCD11858187
• CID: 1478657
• PubChem ID: 17951687
• Update Time: 2025-08-03

2-(trifluoromethoxy)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(Trifluoromethoxy)ethanol
• 2-Hydroxyethyl trifluoromethyl ether
• AC1Q7D7R
• AGN-PC-01N6RZ
• Ethanol, 2-(trifluoromethoxy)-
• CTK8A5459
• AG-A-43131
• AG-B-87573
• 1-Chloro-2-(Trifluoromethoxy)Ethane
• 2-(Trifluoromethoxyl)ethanol
• 2-(trifluoromethoxy)ethan-1-ol
• BBL102162
• CS-0107228
• DTXSID20591703
• A937520
• 2-(Trifluoromethoxy)ethanol, 97%
• MFCD11858187
• 2-Trifluoromethoxyethanol
• MS-20382
• EN300-88806
• AT11590
• STL555961
• 362631-84-3
• SCHEMBL566203
• AKOS010029709
• SY078708

• MDL： MFCD11858187
• Inchi： 1S/C3H5F3O2/c4-3(5,6)8-2-1-7/h7H,1-2H2
• InChI Key： HZAARXYRNUBDNS-UHFFFAOYSA-N
• SMILES： FC(OCCO)(F)F

Computed Properties

• Exact Mass: 130.02415
• Monoisotopic Mass: 130.02416388g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 60
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.322
• Boiling Point: 59 ºC
• Flash Point: 32 ºC
• Refractive Index: n20/D1.323
• PSA: 29.46

2-(trifluoromethoxy)ethan-1-ol Security Information

• Hazardous Material transportation number：UN 1993C 3 / PGIII
• Hazard Category Code： 10-36/37/38
• Safety Instruction： 26
• Hazardous Material Identification：

Additional information on 2-(trifluoromethoxy)ethan-1-ol

Professional Introduction to 2-(trifluoromethoxy)ethan-1-ol (CAS No. 362631-84-3)

2-(trifluoromethoxy)ethan-1-ol, with the chemical formula C₄H₇FO₃, is a fluorinated alcohol that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, identified by its CAS number 362631-84-3, belongs to a class of molecules that exhibit distinct electronic and steric characteristics, making it a valuable intermediate in the synthesis of various bioactive molecules.

The presence of a trifluoromethoxy group in the molecular structure imparts significant influence on the compound's reactivity and interaction with biological targets. Fluorine atoms are known for their ability to modulate metabolic stability, lipophilicity, and binding affinity, which are critical factors in drug design. The trifluoromethoxy moiety, in particular, has been extensively studied for its role in enhancing the pharmacological properties of small-molecule drugs.

In recent years, 2-(trifluoromethoxy)ethan-1-ol has been explored as a key intermediate in the development of novel therapeutic agents. Its structural framework allows for facile modifications at multiple positions, enabling chemists to tailor the molecule for specific biological activities. For instance, researchers have utilized this compound in the synthesis of fluorinated analogs of known drugs, aiming to improve their efficacy and reduce side effects.

One of the most compelling aspects of 2-(trifluoromethoxy)ethan-1-ol is its potential application in the field of medicinal chemistry. The compound's ability to serve as a precursor for more complex molecules has been leveraged in the design of kinase inhibitors, anticancer agents, and anti-inflammatory drugs. The fluorine atoms in its structure contribute to increased metabolic stability, which is a desirable trait for long-acting pharmaceuticals.

Recent studies have highlighted the role of fluorinated alcohols like 2-(trifluoromethoxy)ethan-1-ol in modulating enzyme activity. Specifically, researchers have demonstrated that the introduction of fluorine atoms can alter the conformational flexibility of proteins, thereby affecting their function. This has opened up new avenues for developing enzyme inhibitors with improved selectivity and potency. For example, fluorinated alcohols have been shown to interact with active sites of enzymes in a manner that enhances binding affinity while minimizing off-target effects.

The synthetic pathways involving 2-(trifluoromethoxy)ethan-1-ol are also of great interest. The compound can be synthesized through various methods, including nucleophilic substitution reactions and reduction processes. These synthetic routes have been optimized to ensure high yields and purity, making it readily available for further functionalization. The versatility of this intermediate allows chemists to explore diverse chemical transformations, leading to a wide array of derivatives with tailored properties.

In addition to its pharmaceutical applications, 2-(trifluoromethoxy)ethan-1-ol has found utility in materials science. The unique electronic properties imparted by the trifluoromethoxy group make it a promising candidate for developing advanced materials with specific optical and electronic characteristics. For instance, researchers have investigated its use in the synthesis of liquid crystals and organic semiconductors, where fluorinated compounds are known to exhibit enhanced performance.

The future prospects for 2-(trifluoromethoxy)ethan-1-ol are vast and multifaceted. As our understanding of molecular interactions continues to evolve, so too will the applications of this versatile compound. Ongoing research aims to uncover new synthetic strategies and explore its potential in areas such as drug delivery systems and nanotechnology. The integration of computational methods into drug discovery is also expected to play a crucial role in identifying novel derivatives of this compound with enhanced therapeutic profiles.

In conclusion,2-(trifluoromethoxy)ethan-1-ol (CAS No. 362631-84-3) represents a significant advancement in both pharmaceutical chemistry and materials science. Its unique structural features and reactivity make it an invaluable tool for researchers seeking to develop innovative therapeutics and functional materials. As scientific exploration progresses,this compound is poised to play an increasingly important role in shaping the future of chemical research.